N-(2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-4-methylthiophene-2-carboxamide

• IUPAC Name: N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C16H18N4OS2/c1-10-6-14(22-8-10)15(21)17-5-4-13-9-23-16(18-13)20-12(3)7-11(2)19-20/h6-9H,4-5H2,1-3H3,(H,17,21)
• InChI Key: LSVNDIYOLAONGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)CCNC(=O)C3=CC(=CS3)C)C
• Molecular Formula: C16H18N4OS2
• Molecular Weight: 346.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, a thiazole ring, and a thiophene ring. These types of compounds are often used in scientific research due to their unique structures and potential applications, such as drug development and catalysis.

Molecular Structure Analysis

The molecular structure of such compounds is typically established using techniques like NMR spectroscopy and mass spectrometry. These techniques allow researchers to determine the positions of the atoms in the molecule and the types of bonds between them.

Scientific Research Applications

Antimycobacterial Activity

The compound’s pyrazole core contributes to its antimycobacterial properties. Researchers have explored its potential as an agent against mycobacterial infections, including tuberculosis. .

Organic Synthesis Precursor

Pyrazole serves as a valuable precursor in organic synthesis. Researchers can utilize this compound to create more complex molecules, including heterocyclic amino acids. Understanding its reactivity and versatility is essential for synthetic chemistry.